Cas no 7746-28-3 (3,6-Dimethyl-1H-indazole)

3,6-Dimethyl-1H-indazole structure
3,6-Dimethyl-1H-indazole structure
Product Name:3,6-Dimethyl-1H-indazole
CAS No:7746-28-3
Molecular Formula:C9H10N2
Molecular Weight:146.1891
CID:1029317
PubChem ID:589741

3,6-Dimethyl-1H-indazole Properties

Names and Identifiers

    • 3,6-Dimethyl-1H-indazole
    • 3,6-dimethyl-2H-indazole
    • 1H-Indazole, 3,6-dimethyl-
    • 3,6-dimethyl-1(2)H-indazole
    • 3,6-Dimethyl-indazol
    • AC1LBVJE
    • AK136347
    • KB-234352
    • SureCN12247
    • 3,6-Dimethyl-1H-indazole #
    • 7746-28-3
    • SCHEMBL13154871
    • YELUYTLFUPWAIQ-UHFFFAOYSA-N
    • DTXSID80343442
    • SCHEMBL12247
    • InChIKey: YELUYTLFUPWAIQ-UHFFFAOYSA-N
    • Inchi: InChI=1S/C9H10N2/c1-6-3-4-8-7(2)10-11-9(8)5-6/h3-5H,1-2H3,(H,10,11)
    • SMILES: CC1=CC2=NNC(=C2C=C1)C

Computed Properties

  • Exact Mass: 146.0845
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 146.084398327g/mol
  • Heavy Atom Count: 11
  • Complexity: 147
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.3
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • PSA: 28.68

3,6-Dimethyl-1H-indazole Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Alichem
A269002408-1g
3,6-Dimethyl-1H-indazole
7746-28-3 95%
1g
$420.16 2023-09-01
Chemenu
CM150206-1g
3,6-Dimethyl-1H-indazole
7746-28-3 95%
1g
$482 2021-08-05

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